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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878

Introduction

Benzyl phenylacetate (CAS No. 102-16-9) is an aromatic ester recognized for its
characteristic sweet, honey-like, floral fragrance.[1][2] This compound is utilized as a fragrance
and flavoring agent and serves as an intermediate in organic synthesis. This document outlines
the fundamental molecular properties of benzyl phenylacetate.

Molecular Formula and Weight

The elemental composition and molecular weight are critical identifiers for any chemical
compound, essential for stoichiometric calculations, analytical characterization, and regulatory
compliance.

Below is a summary of the key molecular data for benzyl phenylacetate.

Parameter Value Source
Molecular Formula C15H1402 [112][3][4][5]
Molecular Weight 226.27 g/mol [11[21[4115]
226.28 g/mol [6]

226.27498 g/mol [3]
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Logical Relationship of Molecular Properties

The molecular formula dictates the molecular weight. The diagram below illustrates this
fundamental relationship.

Molecular Formula Determines Molecular Weight
(C15H1402) (226.27 g/mol)

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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